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Introduction

MM-401 is a potent and specific inhibitor of the MLL1 (Mixed-Lineage Leukemia 1) H3K4

methyltransferase.[1][2] It functions by disrupting the critical protein-protein interaction between

MLL1 and WDR5, a core component of the MLL1 complex.[1][3] This inhibition leads to a

reduction in H3K4 methylation at the promoters of MLL1 target genes, such as the HOX gene

cluster, which are crucial for the proliferation and survival of MLL-rearranged leukemia cells.[1]

[3] Consequently, MM-401 induces cell cycle arrest, apoptosis, and myeloid differentiation in

these cancer cells.[1][4] The trifluoroacetate (TFA) salt of MM-401 generally offers enhanced

water solubility and stability compared to its freebase form.[2] These application notes provide

detailed protocols for the preparation, storage, and handling of MM-401 TFA stock solutions for

both in vitro and in vivo studies.
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Parameter Value Reference

Target MLL1 H3K4 Methyltransferase [1][2]

Mechanism of Action
Disrupts MLL1-WDR5

interaction
[1][3]

IC₅₀ (MLL1 activity) 0.32 µM [2]

IC₅₀ (WDR5-MLL1 interaction) 0.9 nM [2]

Kᵢ (WDR5) < 1 nM [2]

Typical In Vitro Concentrations 10, 20, 40 µM [2]

Table 2: Solubility of MM-401 TFA

Solvent Solubility Notes

DMSO ≥ 25 mg/mL For primary stock solution.

Ethanol ~16 mg/mL
Alternative solvent for stock

solution.[5]

Dimethylformamide (DMF) ~33 mg/mL
Alternative solvent for stock

solution.[5]

PBS (pH 7.2) ~10 mg/mL

For preparing aqueous

solutions. Not recommended

for long-term storage.[5]

In Vivo Formulation 1 ≥ 2.5 mg/mL
10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline.[6]

In Vivo Formulation 2 ≥ 2.5 mg/mL
10% DMSO, 90% (20% SBE-

β-CD in Saline).[6]

In Vivo Formulation 3 ≥ 2.5 mg/mL 10% DMSO, 90% Corn Oil.[6]

Table 3: Storage and Stability of MM-401 TFA
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Form
Storage
Temperature

Stability Light Protection

Solid (Powder) -20°C ≥ 4 years Recommended

Stock Solution in

Solvent
-80°C Up to 6 months Protect from light

Stock Solution in

Solvent
-20°C Up to 1 month Protect from light

Experimental Protocols
Protocol 1: Preparation of a 10 mM MM-401 TFA Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution for use in most in

vitro cell-based assays.

Materials:

MM-401 TFA (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Vortex mixer

Procedure:

Pre-weighing and Calculation:

Allow the vial of MM-401 TFA powder to equilibrate to room temperature before opening to

prevent condensation.

Calculate the required volume of DMSO to achieve a 10 mM concentration. The molecular

weight of MM-401 TFA will be provided on the manufacturer's data sheet.
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Dissolution:

Aseptically add the calculated volume of anhydrous DMSO to the vial containing the MM-
401 TFA powder.

Cap the vial tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. Gentle warming in a water bath (37°C) for 5-10 minutes can aid dissolution if

necessary.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes. This minimizes freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[6] Protect from light.

Protocol 2: Preparation of Working Solutions for In Vitro Assays

This protocol details the dilution of the DMSO stock solution into cell culture medium for

treating cells.

Materials:

10 mM MM-401 TFA stock solution in DMSO

Appropriate cell culture medium

Sterile microcentrifuge tubes and pipette tips

Procedure:

Serial Dilution:

Perform serial dilutions of the 10 mM stock solution in cell culture medium to achieve the

desired final concentrations (e.g., 10, 20, 40 µM).
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Important: Ensure the final concentration of DMSO in the culture medium is kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Prepare a vehicle control with the

same final concentration of DMSO.

Application to Cells:

Add the prepared working solutions to your cell cultures and incubate for the desired

experimental duration.

Mandatory Visualizations
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Workflow for MM-401 TFA Stock Solution Preparation

Start: Obtain MM-401 TFA Powder

Equilibrate to Room Temperature

Weigh MM-401 TFA

Calculate Solvent Volume

Add Anhydrous DMSO

Vortex to Dissolve
(Warm if necessary)

Aliquot into Single-Use Vials

Store at -80°C or -20°C
(Protect from light)

End: Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing MM-401 TFA stock solution.
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MM-401 Signaling Pathway
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Caption: MM-401 mechanism of action and signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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